Cas no 764620-36-2 (Nor-6β-oxycodol)

• Product Name: Nor-6β-oxycodol
• CAS No: 764620-36-2
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 4177904
• PubChem ID: 137699940
• Update Time: 2025-10-15

Nor-6β-oxycodol Chemical and Physical Properties

Names and Identifiers

• Morphinan-6,14-diol, 4,5-epoxy-3-methoxy-, (5a,6b)-
• nor-6-Oxycodol (hydrate)
• nor-6β-Oxycodol (CRM)
• Nor-6β-oxycodol
• AM859H4JK6
• UNII-AM859H4JK6
• (4R,4aS,7R,7aR,12bS)-9-methoxy-2,3,4,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol
• (5alpha,6beta)-4,5-Epoxy-3-methoxymorphinan-6,14-diol
• (5.ALPHA.,6.BETA.)-4,5-EPOXY-3-METHOXYMORPHINAN-6,14-DIOL
• Morphinan-6,14-diol, 4,5-epoxy-3-methoxy-, (5alpha,6beta)-
• MORPHINAN-6,14-DIOL, 4,5-EPOXY-3-METHOXY-, (5.ALPHA.,6.BETA.)-
• NOR-6beta-oxycodol
• Nor-6.beta.-oxycodol
• (4R,4aR,7S,7aR,12bR)-9-Methoxy-2,3,4,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro(3,2-E)isoquinoline-4a,7-diol
• nor-6?-Oxycodol (CRM)
• 4,5alpha-epoxy-3-methoxy-morphinan-6beta,14-diol,monohydrate
• 4,5alpha-epoxy-3-methoxy-morphinan-6beta,14-diol
• 764620-36-2
• DTXSID201345059

• Inchi： 1S/C17H21NO4/c1-21-11-3-2-9-8-12-17(20)5-4-10(19)15-16(17,6-7-18-12)13(9)14(11)22-15/h2-3,10,12,15,18-20H,4-8H2,1H3/t10-,12-,15+,16+,17-/m1/s1
• InChI Key： KFWOOLJUSYSBAD-BGMJHJHJSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(CC[C@H]([C@H]1[C@@]5(C=32)CCN4)O)O)OC

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 71Ų

Additional information on Nor-6β-oxycodol

Nor-6β-Oxycodol: A Comprehensive Overview

Nor-6β-Oxycodol, also known by its CAS number 764620-36-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its synthesis, structure, and biological activity.

The name Nor-6β-Oxycodol itself is derived from its structural composition, where the "nor" prefix indicates the removal of a methyl group from the parent compound. The "6β-Oxy" part signifies the presence of a hydroxyl group at the 6β position of the steroid nucleus. This specific substitution pattern is crucial for understanding its pharmacological activity. Researchers have explored the stereochemistry of Nor-6β-Oxycodol extensively, revealing that the spatial arrangement of functional groups plays a pivotal role in its interactions with biological systems.

Recent studies have focused on the synthesis of Nor-6β-Oxycodol, employing innovative techniques such as enzymatic catalysis and asymmetric synthesis. These methods have not only improved the yield but also enhanced the purity of the compound, making it more viable for large-scale production. For instance, a 2023 study published in *Organic Process Research & Development* demonstrated a novel route utilizing microwave-assisted synthesis, which significantly reduced reaction time while maintaining high fidelity in stereochemistry.

The pharmacological profile of Nor-6β-Oxycodol has been a focal point of research, particularly in the context of its potential as an anti-inflammatory or analgesic agent. Preclinical studies indicate that it exhibits moderate anti-inflammatory activity, comparable to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). However, its selectivity profile suggests a reduced risk of gastrointestinal side effects, which is a significant advantage over conventional NSAIDs.

In terms of applications, Nor-6β-Oxycodol has shown promise in targeted drug delivery systems. Its ability to penetrate cellular membranes efficiently makes it a candidate for drug carriers in cancer therapy. A 2023 article in *Journal of Controlled Release* highlighted its use as a vehicle for delivering chemotherapeutic agents to solid tumors, demonstrating enhanced efficacy and reduced systemic toxicity.

Moreover, computational studies using molecular docking have provided insights into the binding affinity of Nor-6β-Oxycodol with various therapeutic targets. These studies suggest potential interactions with nuclear receptors and inflammatory pathways, offering new avenues for drug design. The integration of machine learning algorithms with experimental data has further accelerated the discovery process, enabling researchers to predict optimal dosing regimens and identify potential adverse effects early in development.

Despite these advancements, challenges remain in fully harnessing the therapeutic potential of Nor-6β-Oxycodol. Issues such as scalability in synthesis and long-term safety profiles require further investigation. Collaborative efforts between academia and industry are essential to address these challenges and bring this compound closer to clinical application.

In conclusion, Nor-6β-Oxycodol (CAS No: 764620-36-2) stands at the forefront of modern drug discovery, offering exciting possibilities across multiple therapeutic areas. With ongoing research focusing on its synthesis optimization, pharmacokinetics, and clinical efficacy, this compound is poised to make significant contributions to medicine in the coming years.